Cas no 1196153-92-0 (5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile)

5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile structure
1196153-92-0 structure
Product name:5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
CAS No:1196153-92-0
MF:C9H9N3
MW:159.188
CID:2616597
PubChem ID:68630676

5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
    • AB69205
    • SCHEMBL3407126
    • 1196153-92-0
    • 5,6,7,8-TETRAHYDRO-1,6-NAPHTHYRIDINE-3-CARBONITRILE
    • Inchi: InChI=1S/C9H9N3/c10-4-7-3-8-6-11-2-1-9(8)12-5-7/h3,5,11H,1-2,6H2
    • InChI Key: DEXRVHNWNIHGJZ-UHFFFAOYSA-N
    • SMILES: C1CNCC2=C1N=CC(=C2)C#N

Computed Properties

  • Exact Mass: 159.079647300Da
  • Monoisotopic Mass: 159.079647300Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 48.7Ų

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